Cas no 1443285-60-6 (2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid)

2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid is a heterocyclic compound featuring a pyridazine core functionalized with a carboxylic acid group and a 1-ethyl-piperidin-3-yl substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both a piperidine moiety and a pyridazine ring enhances its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. The carboxylic acid group offers versatility for further derivatization, enabling the formation of amides, esters, or salts. Its well-defined molecular architecture ensures consistent reactivity, supporting applications in medicinal chemistry and drug discovery research.

2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid structure

1443285-60-6 structure

Product Name:2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

CAS No:1443285-60-6

MF:C₁₂H₁₇N₃O₃

MW:251.281682729721

CID:5160464

Update Time:2025-06-11

2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
- 4-Pyridazinecarboxylic acid, 2-(1-ethyl-3-piperidinyl)-2,3-dihydro-3-oxo-
- Inchi： 1S/C12H17N3O3/c1-2-14-7-3-4-9(8-14)15-11(16)10(12(17)18)5-6-13-15/h5-6,9H,2-4,7-8H2,1H3,(H,17,18)
- InChI Key： CBNAJVYYOVTXBB-UHFFFAOYSA-N
- SMILES： C1(=O)N(C2CCCN(CC)C2)N=CC=C1C(O)=O

2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504850-1g	2-(1-Ethylpiperidin-3-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylicacid	1443285-60-6	97%	1g	$529	2023-03-07

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Additional information on 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

Comprehensive Overview of 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No. 1443285-60-6)

The compound 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No. 1443285-60-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its hybrid structure, combining a piperidine moiety with a pyridazine core, makes it a promising candidate for various applications, including drug discovery and biochemical studies. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid has surged due to their versatility in drug development. The compound's carboxylic acid functional group enhances its solubility and bioavailability, which are critical factors in pharmacokinetics. This aligns with the growing trend in the pharmaceutical industry to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion) for better drug efficacy. Additionally, its piperidine ring is a common feature in many FDA-approved drugs, further highlighting its relevance.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid?" Synthetic chemists have explored multiple pathways, including multicomponent reactions and catalytic cyclization, to achieve high yields and purity. The compound's synthesis often involves the use of protecting groups to prevent unwanted side reactions, a topic of great interest in organic chemistry forums and research publications.

Another hot topic is the potential biological activity of 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid. Preliminary studies suggest that it may exhibit anti-inflammatory or neuroprotective properties, though further in vitro and in vivo studies are needed to confirm these effects. This aligns with the increasing focus on neurodegenerative diseases and chronic inflammation in medical research, making the compound a subject of ongoing investigation.

From a commercial perspective, 1443285-60-6 is often listed in catalogs of specialty chemicals, catering to pharmaceutical and biotechnology companies. Its structure-activity relationship (SAR) is a key area of exploration, as minor modifications to its framework could lead to significant changes in its pharmacological profile. This has sparked discussions in drug design communities about the optimal strategies for derivatization.

In conclusion, 2-(1-Ethyl-piperidin-3-yl)-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential applications in drug discovery and biochemical research, ensures its continued relevance in scientific discourse. As research progresses, this compound may unlock new possibilities for addressing unmet medical needs, particularly in the realms of central nervous system (CNS) disorders and metabolic diseases.